Cas no 500109-60-4 (1-[2-(benzylsulfanyl)-1H-1,3-benzodiazol-1-yl]-3-(4-bromophenoxy)propan-2-ol)

1-[2-(Benzylsulfanyl)-1H-1,3-benzodiazol-1-yl]-3-(4-bromophenoxy)propan-2-ol is a synthetic organic compound featuring a benzodiazole core functionalized with a benzylsulfanyl group and a 4-bromophenoxypropan-2-ol moiety. This structure suggests potential utility in medicinal chemistry or materials science due to its heterocyclic and halogenated aromatic components. The presence of both sulfur and bromine atoms may enhance reactivity, enabling applications in cross-coupling reactions or as an intermediate in pharmaceutical synthesis. The hydroxyl and ether functionalities further contribute to its versatility in chemical modifications. Its well-defined molecular architecture makes it suitable for research in targeted drug design or as a scaffold for developing bioactive molecules.

1-[2-(benzylsulfanyl)-1H-1,3-benzodiazol-1-yl]-3-(4-bromophenoxy)propan-2-ol structure

500109-60-4 structure

Product Name:1-[2-(benzylsulfanyl)-1H-1,3-benzodiazol-1-yl]-3-(4-bromophenoxy)propan-2-ol

CAS No:500109-60-4

MF:C₂₃H₂₁BrN₂O₂S

MW:469.394043684006

CID:5757427

PubChem ID:3604481

Update Time:2025-10-14

1-[2-(benzylsulfanyl)-1H-1,3-benzodiazol-1-yl]-3-(4-bromophenoxy)propan-2-ol Chemical and Physical Properties

Names and Identifiers

- 1-[2-(benzylsulfanyl)-1H-1,3-benzodiazol-1-yl]-3-(4-bromophenoxy)propan-2-ol
- F1021-0340
- 1-(2-(benzylthio)-1H-benzo[d]imidazol-1-yl)-3-(4-bromophenoxy)propan-2-ol
- 500109-60-4
- AKOS024602672
- 1-(2-benzylsulfanylbenzimidazol-1-yl)-3-(4-bromophenoxy)propan-2-ol
- Oprea1_798763
- 1H-Benzimidazole-1-ethanol, α-[(4-bromophenoxy)methyl]-2-[(phenylmethyl)thio]-
- Inchi： 1S/C23H21BrN2O2S/c24-18-10-12-20(13-11-18)28-15-19(27)14-26-22-9-5-4-8-21(22)25-23(26)29-16-17-6-2-1-3-7-17/h1-13,19,27H,14-16H2
- InChI Key： PIONZENTQYBLCN-UHFFFAOYSA-N
- SMILES： BrC1C=CC(=CC=1)OCC(CN1C(=NC2C=CC=CC1=2)SCC1C=CC=CC=1)O

Computed Properties

Exact Mass: 468.05071g/mol
Monoisotopic Mass: 468.05071g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 29
Rotatable Bond Count: 8
Complexity: 486
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 5.5
Topological Polar Surface Area: 72.6Å²

Experimental Properties

Density: 1.40±0.1 g/cm3(Predicted)
Boiling Point: 661.9±65.0 °C(Predicted)
pka: 13.49±0.20(Predicted)

1-[2-(benzylsulfanyl)-1H-1,3-benzodiazol-1-yl]-3-(4-bromophenoxy)propan-2-ol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F1021-0340-2μmol	1-[2-(benzylsulfanyl)-1H-1,3-benzodiazol-1-yl]-3-(4-bromophenoxy)propan-2-ol	500109-60-4	90%+	2μl	$57.0	2023-05-17
Life Chemicals	F1021-0340-5μmol	1-[2-(benzylsulfanyl)-1H-1,3-benzodiazol-1-yl]-3-(4-bromophenoxy)propan-2-ol	500109-60-4	90%+	5μl	$63.0	2023-05-17
Life Chemicals	F1021-0340-10μmol	1-[2-(benzylsulfanyl)-1H-1,3-benzodiazol-1-yl]-3-(4-bromophenoxy)propan-2-ol	500109-60-4	90%+	10μl	$69.0	2023-05-17
Life Chemicals	F1021-0340-20μmol	1-[2-(benzylsulfanyl)-1H-1,3-benzodiazol-1-yl]-3-(4-bromophenoxy)propan-2-ol	500109-60-4	90%+	20μl	$79.0	2023-05-17
Life Chemicals	F1021-0340-1mg	1-[2-(benzylsulfanyl)-1H-1,3-benzodiazol-1-yl]-3-(4-bromophenoxy)propan-2-ol	500109-60-4	90%+	1mg	$54.0	2023-05-17
Life Chemicals	F1021-0340-2mg	1-[2-(benzylsulfanyl)-1H-1,3-benzodiazol-1-yl]-3-(4-bromophenoxy)propan-2-ol	500109-60-4	90%+	2mg	$59.0	2023-05-17
Life Chemicals	F1021-0340-3mg	1-[2-(benzylsulfanyl)-1H-1,3-benzodiazol-1-yl]-3-(4-bromophenoxy)propan-2-ol	500109-60-4	90%+	3mg	$63.0	2023-05-17
Life Chemicals	F1021-0340-4mg	1-[2-(benzylsulfanyl)-1H-1,3-benzodiazol-1-yl]-3-(4-bromophenoxy)propan-2-ol	500109-60-4	90%+	4mg	$66.0	2023-05-17
Life Chemicals	F1021-0340-5mg	1-[2-(benzylsulfanyl)-1H-1,3-benzodiazol-1-yl]-3-(4-bromophenoxy)propan-2-ol	500109-60-4	90%+	5mg	$69.0	2023-05-17
Life Chemicals	F1021-0340-10mg	1-[2-(benzylsulfanyl)-1H-1,3-benzodiazol-1-yl]-3-(4-bromophenoxy)propan-2-ol	500109-60-4	90%+	10mg	$79.0	2023-05-17